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Compound of Interest

Compound Name: Oxypurinol-13C,15N2-1

Cat. No.: B565372 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and experimental

considerations for Oxypurinol-13C,15N2-1, an isotopically labeled metabolite of Allopurinol.

While a specific Safety Data Sheet (SDS) for this labeled compound is not readily available, the

safety profile is expected to be analogous to its unlabeled counterpart, Oxypurinol, and the

parent compound, Allopurinol. This document synthesizes available data to ensure safe

laboratory practices and effective experimental design.

Compound Identification and Properties
Oxypurinol-13C,15N2-1 is a stable isotope-labeled version of Oxypurinol, the primary active

metabolite of Allopurinol.[1][2] It is utilized in research primarily as an internal standard for

quantitative analysis by methods such as NMR, GC-MS, or LC-MS.[1][2]

Identifier Value

Chemical Name Oxypurinol-13C,15N2-1

CAS Number 1217036-71-9[3][4]

Molecular Formula C4(13C)H4N2(15N2)O2[3]

Molecular Weight 155.09 g/mol [3][4]

Synonyms Oxipurinol-13C,15N2-1[1]
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Hazard Identification and Safety Precautions
Based on the data for Allopurinol, Oxypurinol-13C,15N2-1 should be handled as a

pharmacologically active material. Occupational exposure may lead to physiological effects.[5]

Potential Health Effects:

Inhalation: May cause respiratory tract irritation.

Skin Contact: May cause skin irritation.

Eye Contact: May cause eye irritation.

Ingestion: Ingestion of large amounts may be harmful.

Recommended Safety Precautions:

Precaution Description

Engineering Controls
Use in a well-ventilated area, preferably with

local exhaust ventilation.[6]

Personal Protective Equipment (PPE)

- Wear safety glasses with side shields or

chemical splash goggles.[5]- Wear nitrile or

other impervious gloves.[5]- Wear a lab coat.[5]-

Respiratory protection is generally not required

for standard laboratory operations but may be

necessary for spill cleanup.[5]

Handling
Avoid all contact and inhalation of dust, mists,

and vapors.[5] Avoid generating dust.[5]

Storage

Keep container tightly sealed in a cool, well-

ventilated area.[6] Recommended storage at

4°C.[6] Store away from direct sunlight and

sources of ignition.[6]

First Aid Measures
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The following first aid measures are based on guidelines for Allopurinol and should be followed

in case of exposure to Oxypurinol-13C,15N2-1.

Exposure Route First Aid Protocol

Inhalation
Remove to fresh air. If breathing is difficult or

discomfort persists, seek medical attention.[5][7]

Skin Contact

Remove contaminated clothing. Rinse skin with

water/shower. If irritation develops, get medical

attention.[5][7]

Eye Contact
Rinse with water. If irritation develops and

persists, get medical attention.[5][7]

Ingestion
Rinse mouth. If a large amount is ingested, call

a poison control center immediately.[5]

Experimental Protocols and Applications
Oxypurinol-13C,15N2-1 is a critical tool in pharmacokinetic and bioanalytical studies of

Allopurinol and Oxypurinol. Its primary application is as an internal standard in chromatographic

assays to ensure accuracy and precision.[8]

Quantification of Allopurinol and Oxypurinol in Plasma
by LC-MS/MS
This method is suitable for pharmacokinetic and bioequivalence studies.[8]

Sample Preparation:

To 100 µL of human plasma, add a known concentration of Oxypurinol-13C,15N2-1 as the

internal standard.[8]

Perform protein precipitation or liquid-liquid extraction to isolate the analytes.

Evaporate the organic layer and reconstitute the residue in the mobile phase.[8]

Chromatographic Conditions:
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Parameter Condition

Column Standard C18 reversed-phase column[8]

Mobile Phase 0.02 M sodium acetate (pH 4.5)[8]

Flow Rate 1.0 mL/min[8]

Injection Volume 10 µL[8]

Detection
UV detection at 254 nm[8] or Mass

Spectrometry

Monitoring (MS)

Use multiple reaction monitoring (MRM) to

detect parent and product ions for both

oxypurinol and the internal standard.[8]

Mechanism of Action and Signaling Pathway
Oxypurinol, the active metabolite of Allopurinol, is an inhibitor of xanthine oxidase.[1][2] This

enzyme is crucial in the metabolic pathway of purines, catalyzing the oxidation of hypoxanthine

to xanthine and then to uric acid. By inhibiting xanthine oxidase, Oxypurinol reduces the

production of uric acid, which is the therapeutic mechanism for treating conditions like gout.[1]

[2]
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Caption: Inhibition of Xanthine Oxidase by Oxypurinol.

Experimental Workflow: Safe Handling and Use
The following diagram outlines a safe workflow for handling Oxypurinol-13C,15N2-1 in a

laboratory setting, from receiving to disposal.

Receiving and Storage
(4°C, sealed, dark)

Preparation of Stock Solutions
(Use PPE, Ventilated Hood)

Experimental Use
(e.g., LC-MS/MS internal standard)

Spill Cleanup
(Use appropriate PPE, absorbant material)

Waste Disposal
(Follow institutional and local regulations)

Click to download full resolution via product page

Caption: Safe handling workflow for Oxypurinol-13C,15N2-1.

Spill and Disposal Procedures
Spill Response:

In the event of a spill, do not touch damaged containers or spilled material without appropriate

protective clothing.[5] Avoid the generation of dust during cleanup.[5] Sweep or vacuum the
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spillage and collect it in a suitable container for disposal.[5] Clean the surface thoroughly to

remove any residual contamination.[5]

Waste Disposal:

Dispose of waste in accordance with all applicable federal, state, and local environmental

regulations. Avoid discharge into drains, water courses, or onto the ground.[5]

Disclaimer: This document is intended for informational purposes for research use only and is

not a substitute for a formal Safety Data Sheet. It is crucial to consult the SDS for the parent

compound, Allopurinol, and to conduct a thorough risk assessment before handling

Oxypurinol-13C,15N2-1. All laboratory personnel should be trained in proper handling

techniques and safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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